Cas no 58699-62-0 (3'-Azido-3'-deoxyadenosine)

• Product Name: 3'-Azido-3'-deoxyadenosine
• CAS No: 58699-62-0
• MF: C₁₀H₁₂N₈O₃
• MW: 292.254079818726
• MDL: MFCD27921039
• CID: 375849
• PubChem ID: 5273012
• Update Time: 2025-10-29

3'-Azido-3'-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine,3'-azido-3'-deoxy-
• 3'-Azido-3'-deoxyadenosine
• Adenosine, 3'-azido-3'-deoxy-
• 3'-Azido-3'-deoxyaraA
• 2-(6-Amino-purin-9-yl)-4-azido-5-hydroxymethyl-tetrahydro-furan-3-ol
• (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-4-azido-5-(hydroxymethyl)tetrahydrofuran-3-ol
• HTWSTKVLFZRAPM-QYYRPYCUSA-N
• F16602
• A855660
• SCHEMBL15954025
• 58699-62-0
• (2R,3R,4S,5S)-2-(6-amino-9H-purin-9-yl)-4-azido-5-(hydroxymethyl)oxolan-3-ol
• (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-4-azido-5-(hydroxymethyl)oxolan-3-ol
• DTXSID201311797
• 3?-Azido-3?-deoxyAdenosine
• 3a(2)-Azido-3a(2)-deoxyadenosine
• BDBM50615764
• DB-262155
• CHEMBL5279572

• MDL： MFCD27921039
• Inchi： 1S/C10H12N8O3/c11-8-6-9(14-2-13-8)18(3-15-6)10-7(20)5(16-17-12)4(1-19)21-10/h2-5,7,10,19-20H,1H2,(H2,11,13,14)/t4-,5-,7-,10-/m1/s1
• InChI Key： HTWSTKVLFZRAPM-QYYRPYCUSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 292.10346
• Monoisotopic Mass: 292.10323627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 134

Experimental Properties

• Melting Point: 212-214 ºC (water )
• PSA: 168.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 3'-deoxyribonucleosides